
A Comparative Guide to Alternative Anti-
Angiogenic Inhibitors of CEP-11981 Tosylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821 Get Quote

For researchers, scientists, and drug development professionals in the field of oncology and

angiogenesis, the selection of a potent and selective anti-angiogenic inhibitor is a critical

decision. CEP-11981 (also known as ESK981) is an orally active, multi-targeted tyrosine kinase

inhibitor (TKI) with potent activity against Vascular Endothelial Growth Factor Receptors

(VEGFR1, VEGFR2, VEGFR3), Fibroblast Growth Factor Receptor 1 (FGFR1), and the TIE2

receptor.[1][2][3] It also demonstrates inhibitory effects on other kinases such as c-SRC and

Aurora A.[3][4] While CEP-11981 showed promise in preclinical studies, its clinical

development was ultimately discontinued.[5] This guide provides a comprehensive comparison

of alternative TKIs that target the key pathways modulated by CEP-11981, supported by

quantitative data and detailed experimental methodologies to inform the selection of suitable

alternatives for research and development.

The primary signaling pathways targeted by these inhibitors—VEGFR, FGFR, and Platelet-

Derived Growth Factor Receptor (PDGFR)—are crucial for tumor angiogenesis, the process by

which new blood vessels are formed to supply tumors with oxygen and nutrients.[6][7] By

inhibiting these receptor tyrosine kinases, these agents can effectively block tumor growth and

metastasis.[8] This guide will focus on inhibitors of these three major families of receptor

tyrosine kinases.

Comparative Analysis of Inhibitor Potency
The efficacy of tyrosine kinase inhibitors is commonly quantified by their half-maximal inhibitory

concentration (IC50), which represents the concentration of a drug that is required for 50%
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inhibition in vitro. The following tables provide a quantitative comparison of various inhibitors

against key angiogenic receptors. Lower IC50 values are indicative of higher potency.

Table 1: VEGFR Family Inhibitors
Inhibitor

VEGFR1 (Flt-1)
IC50 (nM)

VEGFR2 (KDR/Flk-
1) IC50 (nM)

VEGFR3 (Flt-4)
IC50 (nM)

CEP-11981 3[3][4] 4[3][4] N/A

Axitinib 0.1[9] 0.2[8][9] 0.1-0.3[9]

Cabozantinib N/A 0.035[10] N/A

Lenvatinib N/A 4.0[11] 5.2[11]

Pazopanib 10[9][10] 30[8][9][10] 47[9][10]

Regorafenib 13[10] 4.2[10] 46[10]

Sorafenib N/A 90[8][11] 20[11][12]

Sunitinib N/A 9[8] N/A

Fruquintinib 33[10] 0.35[10] 35[10]

Nintedanib 34[9][13] 13[9][13] 13[9][13]

Table 2: FGFR Family Inhibitors
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Inhibitor
FGFR1 IC50
(nM)

FGFR2 IC50
(nM)

FGFR3 IC50
(nM)

FGFR4 IC50
(nM)

CEP-11981 13[3][4] N/A N/A N/A

Erdafitinib 1.2[14] 2.5[14] 3.0[14] 5.7[14]

Pemigatinib 0.4[14] 0.5[14] 1.2[14] 30[14]

Infigratinib

(BGJ398)
0.9[13] 1.4[13] 1.0[13]

>40-fold

selective vs

FGFR4[13]

Futibatinib (TAS-

120)
1.8[13] 1.4[13] 1.6[13] 3.7[13]

Lenvatinib
Inhibits FGFR1-

4[9][14]

Inhibits FGFR1-

4[9][14]

Inhibits FGFR1-

4[9][14]

Inhibits FGFR1-

4[9][14]

Nintedanib 69[9][13] 37[9][13] 108[9][13] N/A

Pazopanib 140[9][10] N/A N/A N/A

Dovitinib 8 9 N/A N/A

LY2874455 2.8[13] 2.6[13] 6.4[13] 6.0[13]

Table 3: PDGFR Family Inhibitors
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Inhibitor PDGFRα IC50 (nM) PDGFRβ IC50 (nM)

Imatinib N/A 100[9]

Nintedanib 59[9][13] 65[9][13]

Pazopanib N/A 84[9][10]

Sorafenib N/A 57[11][12]

Sunitinib N/A N/A

Axitinib N/A 1.6[9]

Ponatinib 1.1[14] N/A

Crenolanib Kd: 2.1[9] Kd: 3.2[9]

CP-673451 10[9][12] 1[9][12]

Seralutinib 8[12] 10[12]

N/A: Data not readily available in the searched sources.

Signaling Pathway Diagrams
The following diagrams illustrate the general signaling pathways for VEGFR, FGFR, and

PDGFR, highlighting the point of inhibition by the respective tyrosine kinase inhibitors.
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Caption: VEGFR Signaling Pathway and TKI Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Facebook [cancer.gov]

3. An open-label study to determine the maximum tolerated dose of the multitargeted
tyrosine kinase inhibitor CEP-11981 in patients with advanced cancer - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. An open-label study to determine the maximum tolerated dose of the multitargeted
tyrosine kinase inhibitor CEP-11981 in patients with advanced cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. drugs.com [drugs.com]

7. Resistance to Anti-Angiogenic Therapy in Cancer—Alterations to Anti-VEGF Pathway |
MDPI [mdpi.com]

8. benchchem.com [benchchem.com]

9. medchemexpress.com [medchemexpress.com]

10. medchemexpress.com [medchemexpress.com]

11. altmeyers.org [altmeyers.org]

12. selleckchem.com [selleckchem.com]

13. selleckchem.com [selleckchem.com]

14. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [A Comparative Guide to Alternative Anti-Angiogenic
Inhibitors of CEP-11981 Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370821#alternative-anti-angiogenic-inhibitors-to-
cep-11981-tosylate]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12370821?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cep-11981-tosylate.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pan-vegfr-tie2-tyrosine-kinase-inhibitor-cep-11981
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226840/
https://www.researchgate.net/publication/51859494_Synthesis_and_Biological_Profile_of_the_pan-Vascular_Endothelial_Growth_Factor_ReceptorTyrosine_Kinase_with_Immunoglobulin_and_Epidermal_Growth_Factor-Like_Homology_Domains_2_VEGF-RTIE-2_Inhibitor_11-
https://pubmed.ncbi.nlm.nih.gov/25152243/
https://pubmed.ncbi.nlm.nih.gov/25152243/
https://pubmed.ncbi.nlm.nih.gov/25152243/
https://www.drugs.com/drug-class/vegf-vegfr-inhibitors.html
https://www.mdpi.com/1422-0067/19/4/1232
https://www.mdpi.com/1422-0067/19/4/1232
https://www.benchchem.com/pdf/A_Structural_Showdown_Comparing_VEGFR2_Inhibitors_for_Angiogenesis_Research.pdf
https://www.medchemexpress.com/Targets/PDGFR.html
https://www.medchemexpress.com/Targets/VEGFR.html
https://www.altmeyers.org/en/pharmacology-toxicology/vegfr-inhibitors-142823
https://www.selleckchem.com/pdgfr.html
https://www.selleckchem.com/FGFR.html
https://www.medchemexpress.com/Targets/FGFR.html
https://www.benchchem.com/product/b12370821#alternative-anti-angiogenic-inhibitors-to-cep-11981-tosylate
https://www.benchchem.com/product/b12370821#alternative-anti-angiogenic-inhibitors-to-cep-11981-tosylate
https://www.benchchem.com/product/b12370821#alternative-anti-angiogenic-inhibitors-to-cep-11981-tosylate
https://www.benchchem.com/product/b12370821#alternative-anti-angiogenic-inhibitors-to-cep-11981-tosylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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